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Compound Name: Argon-water

Cat. No.: B14273005

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of
argon aqueous solutions. The inert nature of argon makes it a valuable model for studying
hydrophobic interactions, which are crucial in various biological and chemical systems,
including drug-receptor binding and protein folding. Understanding the thermodynamic
parameters that govern the dissolution of argon in water is fundamental to elucidating these
processes. This document presents key quantitative data in structured tables, details the
experimental protocols for their determination, and provides visualizations of the underlying
experimental workflows.

Core Thermodynamic Properties

The dissolution of argon in water is an entropically driven process. The ordering of water
molecules around the nonpolar argon atom results in a significant negative entropy of solution.
The process is also accompanied by a small negative enthalpy change at standard conditions.

Data Summary

The following tables summarize the key thermodynamic properties of argon in agueous
solutions.

Table 1: Solubility of Argon in Water at 1 atm (101.325 kPa) Partial Pressure of Argon
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Temperature (°C) Temperature (K) Mole Fraction (x10/-5)
0 273.15 2.68
10 283.15 2.18
20 293.15 1.83
25 298.15 1.70
30 303.15 1.59
40 313.15 1.42
50 323.15 1.30

Data compiled from various sources.

Table 2: Standard Thermodynamic Functions of Solution for Argon in Water at 298.15 K and 1
atm

Thermodynamic Quantity Value Units

Gibbs Free Energy of Solution

26.3 kJ/mol
(AG®)
Enthalpy of Solution (AH®) -11.8 kJ/mol
Entropy of Solution (AS®) -128 J/(mol-K)
Heat Capacity of Solution
. 225 J/(mol-K)
(ACp®)

Values are for the transfer of 1 mole of argon from the ideal gas state at 1 atm to the
hypothetical ideal 1 molal solution in water.

Table 3: Partial Molar Volume of Argon in Water at Infinite Dilution
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Partial Molar Volume

Temperature (°C) Temperature (K)
(cm3/mol)
10 283.15 315
25 298.15 32.3
50 323.15 33.8

Data represents values at infinite dilution.

Experimental Protocols

The determination of the thermodynamic properties of argon in aqueous solutions requires
precise and carefully controlled experimental procedures. The following sections detail the

methodologies for key experiments.

Determination of Argon Solubility

The solubility of argon in water is typically determined using a saturation method followed by

guantitative analysis of the dissolved gas.

Experimental Workflow: Argon Solubility Determination
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Preparation
Degas high-purity water Prepare a thermostatted water bath

Saturatipon

Equilibrate water with pure argon gas at a known partial pressure

Stir vigorously to ensure saturation

Maintain constant temperature and pressure

Ana'lysis

@xtract a known volume of the argon-saturated wateB

l

@egas the sample to release dissolved argoa

l

éuantify the amount of extracted argon (e.g., via gas chromatography or mass spectromet@

Calculation

Calculate the concentration of argon in the aqueous phase

Relate concentration to solubility at the experimental temperature and pressure
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Calorimeter Setup

Calibrate the microcalorimeter with a known heat source

Thermostate the calorimeter to the desired experimental temperature

Expefiment
A/

Flow degassed water through the calorimeter cell at a constant, known rate

Establish a stable baseline thermal signal

Introduce a constant, known flow of argon gas to dissolve in the water

Record the thermal power change due to dissolution

Data Analysis
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Density Measurement

Use a high-precision vibrating-tube densitometer

Sample Preparation

Prepare a series of argon aqueous solutions of known concentrations Measure the density of pure, degassed water

l

L

Thermostate the densitometer to the desired temperature

Measure the density of each argon solution

Calcylation

Calculate the apparent molar volume for each concentration

Extrapolate the apparent molar volumes to infinite dilution to obtain the partial molar volumej
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« To cite this document: BenchChem. [An In-depth Technical Guide to the Thermodynamic
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[https://www.benchchem.com/product/b14273005#thermodynamic-properties-of-argon-
agueous-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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